Cas no 146948-50-7 (Benzoic acid,4,6-diamino-3-fluoro-2-methyl-, methyl ester)

• Product Name: Benzoic acid,4,6-diamino-3-fluoro-2-methyl-, methyl ester
• CAS No: 146948-50-7
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 100959
• Update Time: 2024-01-24

Benzoic acid,4,6-diamino-3-fluoro-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,6-diamino-3-fluoro-2-methyl-, methyl ester
• Benzoic acid, 4,6-diamino-3-fluoro-2-methyl-, methyl ester (9CI)
• Benzoic acid, 4,6-diamino-3-fluoro-2-methyl-, methyl ester

• Inchi： 1S/C9H11FN2O2/c1-4-7(9(13)14-2)5(11)3-6(12)8(4)10/h3H,11-12H2,1-2H3
• InChI Key： IPUMWVWCCBNRRD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(N)C=C(N)C(F)=C1C

Computed Properties

• Exact Mass: 198.08053
• Monoisotopic Mass: 198.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3A^2

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 362.5±42.0 °C(Predicted)
• PSA: 78.34
• pka: 2.78±0.10(Predicted)